Cas no 61699-77-2 (3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-)

• Product Name: 3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
• CAS No: 61699-77-2
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 469436
• PubChem ID: 71393222
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
• 3,4-bis(but-3-ynoxy)cyclobut-3-ene-1,2-dione
• 61699-77-2
• DTXSID90814996
• 3,4-Bis[(but-3-yn-1-yl)oxy]cyclobut-3-ene-1,2-dione

• Inchi： 1S/C12H10O4/c1-3-5-7-15-11-9(13)10(14)12(11)16-8-6-4-2/h1-2H,5-8H2
• InChI Key： OXNLJXLUWXBPMX-UHFFFAOYSA-N
• SMILES： O(CCC#C)C1C(C(C=1OCCC#C)=O)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6